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Compound of Interest

Compound Name: R0O3201195

Cat. No.: B15614496

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of RO3201195, a selective inhibitor of p38 MAP
kinase. This document provides immediate access to critical safety protocols and logistical
information to ensure a safe and efficient laboratory environment.

Summary of Key Safety and Physical Data

The following table summarizes essential quantitative data for RO3201195. While a Safety
Data Sheet (SDS) from ChemScene indicates that RO3201195 is not classified as a hazardous
substance or mixture, it is imperative to follow standard laboratory safety protocols.

Property Value Source

Chemical Name R0O3201195 ChemScene
CAS Number 249937-52-8 ChemScene
Molecular Formula C19H18FN30a4 ChemScene

o Not a hazardous substance or
Hazard Classification ) ChemScene
mixture

Personal Protective Equipment (PPE)
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Although not classified as hazardous, the following PPE is recommended when handling
R0O3201195 to minimize any potential exposure.

PPE Category Specific Recommendations

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Body Protection Impervious clothing, such as a laboratory coat.

A suitable respirator is recommended, especially
Respiratory Protection when handling the powder outside of a

ventilated enclosure.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is crucial for the safe handling of RO3201195 in a
laboratory setting.

1. Preparation and Engineering Controls:
e Ensure a clean and uncluttered workspace.

 All handling of powdered RO3201195 should be conducted in a well-ventilated area,
preferably within a chemical fume hood to avoid inhalation of dust.

e Have an accessible safety shower and eye wash station.
2. Donning Personal Protective Equipment (PPE):

o Before handling the substance, put on all recommended PPE: safety goggles, protective
gloves, and a lab coat.

3. Weighing and Aliquoting:
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o Carefully weigh the desired amount of RO3201195 powder on a calibrated analytical balance
within the fume hood.

e Avoid creating dust during transfer. Use appropriate tools such as a spatula.

« If preparing solutions, add the powder to the solvent slowly to prevent splashing.
4. Post-Handling Procedures:

o Securely cap all containers of RO3201195.

o Decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol) and wipe
clean.

» Properly remove and dispose of gloves.
e Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of RO3201195 and associated waste is essential to maintain a safe laboratory
and environment.

1. Waste Segregation:

» Solid Waste: Collect any unused RO3201195 powder and contaminated consumables (e.g.,
weigh boats, pipette tips, gloves) in a designated, sealed, and clearly labeled waste
container.

» Liquid Waste: Solutions containing RO3201195 should be collected in a separate, sealed,
and labeled liquid waste container.

2. Waste Container Management:
o Ensure all waste containers are compatible with the chemical waste.

o Keep waste containers closed except when adding waste.
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Store waste containers in a designated secondary containment area away from incompatible
materials.

3. Final Disposal:

Dispose of all waste (solid and liquid) through your institution's hazardous waste
management program. Do not dispose of RO3201195 down the drain or in regular trash.[1]

[2]

Follow all local, state, and federal regulations for chemical waste disposal.

Visualizing Workflows and Pathways

Experimental Workflow for Safe Handling of RO3201195

The following diagram outlines the logical flow of operations for safely handling RO3201195.
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Caption: A step-by-step workflow for the safe handling of RO3201195 in a laboratory setting.
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R0O3201195 and the p38 MAPK Signaling Pathway

RO3201195 is a potent and selective inhibitor of p38 mitogen-activated protein kinase (MAPK).
The p38 MAPK signaling pathway is a key cascade involved in cellular responses to stress,
inflammation, and other external stimuli. The diagram below illustrates the canonical p38 MAPK
signaling pathway, with the point of inhibition by RO3201195 indicated.
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Caption: The p38 MAPK signaling cascade and the inhibitory action of RO3201195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
R0O3201195]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614496#personal-protective-equipment-for-
handling-ro3201195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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